Cas no 117238-46-7 (2-Benzofuranmethanol, a-(2-chlorophenyl)-)

2-Benzofuranmethanol, a-(2-chlorophenyl)- structure
117238-46-7 structure
Product Name:2-Benzofuranmethanol, a-(2-chlorophenyl)-
CAS No:117238-46-7
MF:C15H11ClO2
MW:258.699643373489
CID:197150
PubChem ID:60669
Update Time:2025-04-19

2-Benzofuranmethanol, a-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofuranmethanol, a-(2-chlorophenyl)-
    • 1-benzofuran-2-yl-(2-chlorophenyl)methanol
    • AKOS012390970
    • DTXSID00922354
    • 117238-46-7
    • (1-Benzofuran-2-yl)(2-chlorophenyl)methanol
    • SCHEMBL10542528
    • alpha-(2-Chlorophenyl)-2-benzofuranmethanol
    • 2-BENZOFURANMETHANOL, alpha-(2-CHLOROPHENYL)-
    • Inchi: 1S/C15H11ClO2/c16-12-7-3-2-6-11(12)15(17)14-9-10-5-1-4-8-13(10)18-14/h1-9,15,17H
    • InChI Key: AMJVVFHJMVZGEM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C1=CC2C=CC=CC=2O1)O

Computed Properties

  • Exact Mass: 258.04483
  • Monoisotopic Mass: 258.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • PSA: 33.37

2-Benzofuranmethanol, a-(2-chlorophenyl)- Related Literature

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